Cas no 2005059-48-1 (2-Amino-1-(4-fluoropiperidin-1-yl)ethan-1-one)

• Product Name: 2-Amino-1-(4-fluoropiperidin-1-yl)ethan-1-one
• CAS No: 2005059-48-1
• MF: C₇H₁₃FN₂O
• MW: 160.189325094223
• CID: 4773849
• Update Time: 2025-10-23

2-Amino-1-(4-fluoropiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(4-fluoropiperidin-1-yl)ethan-1-one

• Inchi： 1S/C7H13FN2O/c8-6-1-3-10(4-2-6)7(11)5-9/h6H,1-5,9H2
• InChI Key： BLXVBKFCXGGOGW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(F)CC1)CN

Additional information on 2-Amino-1-(4-fluoropiperidin-1-yl)ethan-1-one

2-Amino-1-(4-fluoropiperidin-1-yl)ethan-1-one (CAS No: 2005059-48-1)

2-Amino-1-(4-fluoropiperidin-1-yl)ethan-1-one, also known by its CAS number 2005059-48-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development.

The molecular structure of 2-Amino-1-(4-fluoropiperidin-1-yl)ethan-1-one comprises a piperidine ring substituted with a fluorine atom at the 4-position, an amino group at the 2-position, and a ketone group at the 1-position. This arrangement creates a molecule with both rigid and flexible structural elements, which can be advantageous in various chemical reactions and biological interactions.

Recent studies have explored the synthesis of 2-Amino-1-(4-fluoropiperidin-1-y)ethanone through various routes, including nucleophilic substitution and condensation reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for further research.

In terms of applications, 2-Amino-..., this compound has shown potential in the development of bioactive molecules. Researchers have investigated its role as an intermediate in the synthesis of complex heterocyclic compounds, which are often key components in pharmaceutical agents.

The pharmacological properties of ..., including its bioavailability and metabolic stability, have been studied in preclinical models. These studies suggest that the compound may have therapeutic potential in areas such as central nervous system disorders or inflammatory conditions.

Moreover, advancements in computational chemistry have allowed for detailed modeling of ...'s interactions with biological targets. These insights are crucial for understanding its mechanism of action and guiding further optimization efforts.

In conclusion, ..., with its distinctive structure and promising biological profile, continues to be a focal point in chemical research. As ongoing studies uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents.